1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone

• IUPAC Name: 2-(benzenesulfonyl)-1-(4-chlorophenyl)ethanone
• InChI: InChI=1S/C14H11ClO3S/c15-12-8-6-11(7-9-12)14(16)10-19(17,18)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key: KZACHGLUJYSTGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H11ClO3S
• DSSTOX Substance ID: DTXSID70877403
• Molecular Weight: 294.8 g/mol
• CAS RN: 38488-19-6

Description

Chemical Reactions Analysis

Chemical reactions involving “1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone” would depend on the conditions and reagents used. Unfortunately, specific details about the chemical reactions of this compound are not available in the current resources.

Physical And Chemical Properties Analysis

Physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, and solubility. Unfortunately, specific physical and chemical properties of “1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone” are not available in the current resources.

Scientific Research Applications

• Organic Synthesis and Chemical Reactions :

  • The compound is used in the synthesis of 2,2-disubstituted 1,2-dihydro-4-phenylquinolines, with a focus on reaction mechanisms and yields (Walter, 1994).
  • It serves as a precursor for synthesizing various N,O- and N,N-heterocycles, demonstrating its versatility in organic chemistry (Moskvina, Shilin, & Khilya, 2015).

• Pharmaceutical Applications :

  • Derivatives of this compound exhibit potential anti-inflammatory properties, as shown in studies using animal models (Karande & Rathi, 2017).
  • It's also used in the synthesis of compounds with antimicrobial properties, indicating its utility in developing new antibiotics (Patel, Nimavat, Vyas, & Patel, 2011).
  • Specific derivatives have been identified as inhibitors of human immunodeficiency virus type-1 (HIV-1) replication, highlighting its importance in antiviral research (Che, Liu, Tian, Hu, Chen, & Chen, 2015).

• Analytical and Material Sciences :

  • The compound is studied for its vibrational and structural properties, offering insights into molecular docking and interactions, which are crucial for drug design and material science applications (ShanaParveen, Al-Alshaikh, Panicker, El-Emam, Narayana, Saliyan, Sarojini, & Alsenoy, 2016).
  • In the field of catalysis, it has been used in microwave-assisted manganese(III) acetate-based oxidative cyclizations, demonstrating its role in advanced synthetic methodologies (Curti, Crozet, & Vanelle, 2009).

• Process Development and Pilot-Plant Synthesis :

  • The compound plays a critical role in process development for the synthesis of pharmaceutical intermediates, as exemplified in the production of NK1-II inhibitor LY686017 (Kopach, Kobierski, Coffey, Alt, Zhang, Borghese, Trankle, Roberts, Moynihan, Lorenz, McNamara, Kissane, & Maguire, 2010).

• Enantioselective Synthesis and Biotransformation :

  • It is used in the enantioselective synthesis of chiral intermediates for antifungal agents, highlighting its application in chiral chemistry and biotransformation processes (Miao, Liu, He, & Wang, 2019).

• Kinetic Studies :

  • Kinetic and mechanism studies of its oxidation processes provide insights into its reactivity and stability, which are important for its handling and storage in various applications (Revkov, Voronina, & Perkel’, 2007).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. Unfortunately, specific details about the mechanism of action of “1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone” are not available in the current resources.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for “1-(4-Chlorophenyl)-2-(phenylsulfonyl)ethanone” is not available in the current resources.